Cas no 2168818-65-1 (1-(5-bromopyrimidin-2-yl)-2-chloroethan-1-one)

• Product Name: 1-(5-bromopyrimidin-2-yl)-2-chloroethan-1-one
• CAS No: 2168818-65-1
• MF: C₆H₄BrClN₂O
• MW: 235.465759277344
• CID: 6257191
• PubChem ID: 165660237
• Update Time: 2024-01-10

1-(5-bromopyrimidin-2-yl)-2-chloroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromopyrimidin-2-yl)-2-chloroethan-1-one
• EN300-1928283
• 2168818-65-1

• Inchi： 1S/C6H4BrClN2O/c7-4-2-9-6(10-3-4)5(11)1-8/h2-3H,1H2
• InChI Key： YAHYZWOPTACYNF-UHFFFAOYSA-N
• SMILES： BrC1C=NC(C(CCl)=O)=NC=1

Computed Properties

• Exact Mass: 233.91955g/mol
• Monoisotopic Mass: 233.91955g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 42.8Ų